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Compound of Interest

Compound Name:
Methyl 8-hydroxyquinoline-2-

carboxylate

CAS No.: 21638-90-4

Cat. No.: B1600983

Get Quote

Executive Summary
Methyl 8-hydroxyquinoline-2-carboxylate (MHQC) is a quinoline derivative primarily utilized

as a tridentate chelating ligand and a synthetic intermediate for metallo-pharmaceuticals and

fluorescent sensors. Unlike its parent compound, 8-hydroxyquinoline-2-carboxylic acid (which

exists often as a zwitterion), the methyl ester exhibits a distinct solubility profile driven by the

"capping" of the carboxylic acid. This modification significantly reduces water solubility while

enhancing lipophilicity, making the compound compatible with organic synthesis workflows

involving dichloromethane (DCM) and methanol.

This guide provides a validated solubility landscape, explaining the mechanistic basis for

solvent interactions and offering precise protocols for purification and handling.

Physicochemical Profile
Understanding the fundamental physical constants is prerequisite to predicting solubility

behavior. The esterification of the C2-carboxylate removes the primary site for intermolecular
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hydrogen bonding found in the parent acid, lowering the melting point and increasing solubility

in aprotic solvents.

Property Value / Description Source/Context

CAS Number 21638-90-4 Specific to the methyl ester

Molecular Formula C₁₁H₉NO₃ -

Molecular Weight 203.19 g/mol -

Melting Point 159 °C
Distinct from parent acid (MP

~213°C) [1]

LogP (Predicted) ~1.93 – 2.11 Indicates moderate lipophilicity

pKa (Phenolic) ~9.8
Ionizes at high pH (forming

phenolate)

pKa (Quinoline N) ~2.0 Protonates at low pH

Appearance Yellow crystalline solid
Typical of conjugated

quinolines

Solubility Landscape
The solubility of MHQC is governed by two competing structural features: the hydrophobic

quinoline core and the capacity for intramolecular hydrogen bonding between the C8-hydroxyl

and the quinoline nitrogen. This intramolecular bond reduces the molecule's ability to accept

hydrogen bonds from solvents, thereby enhancing solubility in non-polar and chlorinated

solvents.

Solvent Compatibility Table
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Solvent Class Solvent Solubility Rating Operational Notes

Chlorinated
Dichloromethane

(DCM)
High

Primary solvent for

extraction. Dissolves

readily at RT.

Chloroform High
Excellent for NMR and

liquid-liquid extraction.

Polar Protic Methanol
High (Hot) / Mod

(Cold)

Primary solvent for

synthesis. Soluble at

reflux; reduced

solubility at 0°C allows

for crystallization.

Ethanol Moderate

Used for

recrystallization.

Requires heating to

dissolve fully.

Water Low

Insoluble at neutral

pH. Precipitates upon

dilution of organic

solutions.

Polar Aprotic DMSO High

Preferred for

biological stock

solutions (>10 mM).

DMF High
Suitable for high-

temperature reactions.

Acetone Moderate/High

Good for general

dissolution;

evaporation yields

crystals.

Non-Polar Hexanes/Heptane Low

Acts as an anti-

solvent to induce

precipitation.
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Mechanistic Insight: The "Closed" Conformation
In non-polar or weakly polar solvents (like DCM), MHQC adopts a planar conformation

stabilized by an intramolecular hydrogen bond (O-H···N). This "closes" the polar region of the

molecule, effectively masking the hydrophilic hydroxyl group and presenting a hydrophobic

surface to the solvent. This explains why MHQC extracts so efficiently into DCM from aqueous

layers, despite having multiple heteroatoms.

Experimental Protocols
Protocol A: Solubility-Driven Purification
(Recrystallization)
Objective: To purify crude MHQC using its differential solubility in methanol/ethanol.

Dissolution: Place crude MHQC (e.g., 1.0 g) in a round-bottom flask.

Heating: Add Methanol (10–15 mL) and heat to reflux (65°C) until the solid fully dissolves.

Note: If the solution is dark, activated charcoal may be added at this stage, followed by hot

filtration.

Cooling: Remove from heat and allow the solution to cool slowly to room temperature.

Crystallization: Place the flask in an ice bath (0–4°C) for 2 hours. Yellow needles should

form.

Filtration: Filter the crystals under vacuum and wash with a small volume of cold methanol

(-20°C).

Drying: Dry under vacuum to remove residual solvent.

Protocol B: Liquid-Liquid Extraction (Synthesis Workup)
Objective: To isolate MHQC from a reaction mixture (e.g., Fischer esterification).

Evaporation: Remove the reaction solvent (usually Methanol) under reduced pressure.

Partitioning: Resuspend the residue in Dichloromethane (DCM) (50 mL per gram of product).
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Washing:

Wash with Saturated NaHCO₃ (to neutralize residual acid).

Wash with Brine (to remove water).

Phase Separation: Collect the organic (DCM) layer. The product will be in this layer due to its

high LogP relative to the aqueous salts.

Drying: Dry over anhydrous Na₂SO₄ and evaporate to yield the solid ester.

Visualization of Workflows
Figure 1: Solubility-Based Purification Workflow
This diagram illustrates the logical flow of purifying MHQC, leveraging its high solubility in hot

alcohols and DCM versus its insolubility in water and cold alcohols.
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Caption: Purification workflow for Methyl 8-hydroxyquinoline-2-carboxylate utilizing DCM

extraction and Methanol recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

